4-({6-Methylimidazo[1,2-a]pyridin-2-yl}methoxy)benzoic acid

• IUPAC Name: 4-[(6-methylimidazo[1,2-a]pyridin-2-yl)methoxy]benzoic acid
• InChI: InChI=1S/C16H14N2O3/c1-11-2-7-15-17-13(9-18(15)8-11)10-21-14-5-3-12(4-6-14)16(19)20/h2-9H,10H2,1H3,(H,19,20)
• InChI Key: BFEOCPUKTFJCSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=C(N=C2C=C1)COC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol
• CAS No.: 929975-01-9

Description

4-({6-Methylimidazo[1,2-a]pyridin-2-yl}methoxy)benzoic acid is a useful research compound. Its molecular formula is C16H14N2O3 and its molecular weight is 282.299. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Reactivity

The compound is involved in the selective synthesis of benzimidazoles, a class of compounds with various pharmacological activities. A study by Rajanarendar et al. (2007) demonstrated that β-(3-methyl-5-styryl-4-isoxazolyl amido) benzoic acids could be selectively synthesized into benzimidazoles by employing BF3·Et2O as a catalyst, showcasing the compound's utility in facilitating specific chemical reactions (Rajanarendar et al., 2007).

Molecular Structure and Characterization

The molecular structure and crystal structure of related compounds have been extensively studied, providing insights into their chemical properties and potential applications. For instance, Lin and Zhang (2012) analyzed the molecular structure of 3,5-Bis[(pyridin-4-yl)methoxy]benzoic acid, revealing that the compound forms chains in the crystal through O—H⋯N hydrogen bonds, indicating its potential for forming structured materials (Lin & Zhang, 2012).

Pharmacological Potential

Some derivatives of the compound have shown promising pharmacological activities. For example, Katsura et al. (1992) synthesized a series of imidazo[1,2-a]pyridinylalkylbenzoxazole derivatives, some of which displayed potent antisecretory and cytoprotective activity, suggesting potential applications in the development of new therapeutic agents (Katsura et al., 1992).

Antimicrobial Activity

Compounds related to 4-({6-Methylimidazo[1,2-a]pyridin-2-yl}methoxy)benzoic acid have demonstrated antimicrobial activities. Cesur et al. (1990) synthesized a series of arylhydrazones of 4-[(2-methylimidazo[1,2-a]pyridine-3-yl)azo]benzoic acid hydrazide and found that they exhibited antimicrobial activity against various bacterial strains (Cesur et al., 1990).